Cas no 149949-30-4 (2,6-Difluoro-3-methoxybenzaldehyde)

• Product Name: 2,6-Difluoro-3-methoxybenzaldehyde
• CAS No: 149949-30-4
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD04115899
• CID: 65174
• PubChem ID: 599073
• Update Time: 2025-04-18

2,6-Difluoro-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-methoxybenzaldehyde
• 2,4-Difluoro-3-formylanisole
• 2,4-Difluoro-3-formylanisole, 2,6-Difluoro-m-anisaldehyde
• A808985
• MFCD04115899
• 2,6-Difluoro-3-methoxybenzaldehyde, 97%
• CS-0195345
• AKOS005254742
• EN300-175018
• Z1162202156
• Benzaldehyde, 2,6-difluoro-3-methoxy-
• SCHEMBL953686
• FT-0755523
• 2,6-difluoro-3-methoxy-benzaldehyde
• DTXSID80344732
• PS-8670
• 2,6-Difluoro-3-methoxybenzaldehyde #
• E89761
• AC-26269
• 149949-30-4
• 3-methoxy-2,6-difluorobenzaldehyde
• DB-013986

• MDL： MFCD04115899
• Inchi： 1S/C8H6F2O2/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-4H,1H3
• InChI Key： WJCGNXHXQFFRKB-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 247°Cat760mmHg
• Flash Point: 100.3°C
• Refractive Index: 1.506
• PSA: 26.30000
• LogP: 1.78590
• Sensitiveness: Air Sensitive

2,6-Difluoro-3-methoxybenzaldehyde Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives